8-((furan-2-ylmethyl)amino)-7-(2-hydroxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(furan-2-ylmethylamino)-7-(2-hydroxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C15H19N5O4/c1-9(21)8-20-11-12(18(2)15(23)19(3)13(11)22)17-14(20)16-7-10-5-4-6-24-10/h4-6,9,21H,7-8H2,1-3H3,(H,16,17)
• InChI Key: DMPHXQFCQCYXIR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C2=C(N=C1NCC3=CC=CO3)N(C(=O)N(C2=O)C)C)O
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.34 g/mol

Description

8-((furan-2-ylmethyl)amino)-7-(2-hydroxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H19N5O4 and its molecular weight is 333.348. The purity is usually 95%.
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Scientific Research Applications

Structural and Conformational Analysis

Structural analysis of related compounds, such as theophylline derivatives, reveals insights into their molecular conformation, crucial for understanding their biological interactions. For example, the crystal structure of a similar theophylline compound highlights the planarity of the purine moiety and its conformation influenced by intramolecular hydrogen bonding, which is stabilizing the structure through intermolecular interactions (Karczmarzyk, Karolak‐Wojciechowska, & Pawłowski, 1995).

Synthetic Pathways and Chemical Reactivity

Research on furan derivatives sheds light on their synthetic versatility and reactivity, offering pathways to novel compounds with potential biological activities. For instance, studies on the catalytic transformation of bio-derived furans into valuable ketoacids and diketones using water-soluble ruthenium catalysts demonstrate the environmental and synthetic efficiency of converting renewable resources into industrially relevant chemicals (Gupta, Tyagi, Dwivedi, Mobin, & Singh, 2015).

Potential Bioactivity and Pharmacological Interests

The bioactivity of purine and furan derivatives is a key area of interest due to their structural resemblance to biological molecules. Research into 8-aminoalkyl derivatives of purine-2,6-dione, for example, explores their affinity and functional activity at serotonin receptors, highlighting the therapeutic potential of such compounds in addressing psychiatric disorders (Chłoń-Rzepa et al., 2013).

Multicomponent Pharmaceutical Cocrystals

Investigations into multicomponent cocrystals involving pharmaceutical compounds offer promising avenues for enhancing drug solubility and bioavailability. A study on cocrystals of furosemide and pentoxifylline demonstrates the potential of this approach in drug formulation, which could be relevant for compounds with similar structural features (Stepanovs & Mishnev, 2012).